Cas no 1005306-49-9 (N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide
• CAS No: 1005306-49-9
• MF: C₁₇H₁₅F₂N₅O₃
• MW: 375.329509973526
• CID: 6208909
• PubChem ID: 18565753
• Update Time: 2025-06-27

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide
• AKOS005001536
• 1005306-49-9
• F2070-1218
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-(3-methoxyphenoxy)acetamide
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C17H15F2N5O3/c1-26-12-3-2-4-13(8-12)27-10-17(25)20-9-16-21-22-23-24(16)11-5-6-14(18)15(19)7-11/h2-8H,9-10H2,1H3,(H,20,25)
• InChI Key： PFELIVBDTDHIEA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CNC(COC2C=CC=C(C=2)OC)=O)=NN=N1)F

Computed Properties

• Exact Mass: 375.11429568g/mol
• Monoisotopic Mass: 375.11429568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide

Comprehensive Overview of N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide (CAS No. 1005306-49-9)

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide (CAS No. 1005306-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrazole and acetamide functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a difluorophenyl moiety with a methoxyphenoxy side chain, offering intriguing possibilities for modulating biological activity.

The compound's CAS No. 1005306-49-9 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its complex name reflects the intricate arrangement of its molecular components, including the 1H-1,2,3,4-tetrazol-5-yl ring, a heterocycle known for its stability and versatility in medicinal chemistry. The presence of 3,4-difluorophenyl and 3-methoxyphenoxy groups further enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the demand for tetrazole-containing compounds has surged due to their role as bioisosteres for carboxylic acids, improving metabolic stability and bioavailability. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for enhanced efficacy. N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide fits into this paradigm, offering a promising template for further derivatization.

Another area of interest is the compound's potential interaction with enzyme targets, particularly those involved in inflammatory pathways or neurological disorders. The difluorophenyl group, for instance, is often associated with improved binding affinity and selectivity in drug-receptor interactions. Coupled with the methoxyphenoxy moiety, which can influence lipophilicity and membrane permeability, this compound presents a compelling case for preclinical investigation.

From a synthetic chemistry perspective, the preparation of CAS No. 1005306-49-9 involves multi-step organic transformations, including tetrazole ring formation and amide coupling reactions. These processes are frequently discussed in forums and publications focusing on green chemistry and sustainable synthesis, reflecting the broader scientific community's emphasis on environmentally friendly methodologies.

Given the rising popularity of AI-driven drug discovery, compounds like N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methoxyphenoxy)acetamide are increasingly analyzed using computational tools. Virtual screening and molecular docking studies can predict its binding modes with potential targets, accelerating the identification of therapeutic applications. This approach resonates with the current focus on precision medicine and personalized therapeutics.

In summary, CAS No. 1005306-49-9 represents a fascinating example of modern medicinal chemistry, combining structural complexity with functional diversity. Its relevance to drug design, SAR studies, and computational chemistry makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may unlock new avenues for addressing unmet medical needs.